5-Pyridin-4-yl-1,2,3,4-tetrahydro-isoquinoline
Cat. No. B8714298
M. Wt: 210.27 g/mol
InChI Key: NLFWIMJRAZBGTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07985753B2
Procedure details
In close analogy to the procedure described above, 5-Bromo-1,2,3,4-tetrahydro-isoquinoline is reacted with the corresponding boronic acid to provide the title compound.
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][NH:6][CH2:7]2.B(O)O>>[N:6]1[CH:7]=[CH:8][C:3]([C:2]2[CH:11]=[CH:10][CH:9]=[C:8]3[C:3]=2[CH2:4][CH2:5][NH:6][CH2:7]3)=[CH:4][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C2CCNCC2=CC=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=CC=C(C=C1)C1=C2CCNCC2=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
